Cas no 1261500-82-6 (3-(3'-Iodo-2'-methoxyphenyl)propionaldehyde)

• Product Name: 3-(3'-Iodo-2'-methoxyphenyl)propionaldehyde
• CAS No: 1261500-82-6
• MF: C₁₀H₁₁IO₂
• MW: 290.097615480423
• CID: 4965226
• Update Time: 2025-05-20

3-(3'-Iodo-2'-methoxyphenyl)propionaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(3'-Iodo-2'-methoxyphenyl)propionaldehyde

• Inchi： 1S/C10H11IO2/c1-13-10-8(5-3-7-12)4-2-6-9(10)11/h2,4,6-7H,3,5H2,1H3
• InChI Key： LQJVEBGRHATVHE-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1OC)CCC=O

Computed Properties

• Exact Mass: 289.98038 g/mol
• Monoisotopic Mass: 289.98038 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 290.10
• XLogP3: 2.2
• Topological Polar Surface Area: 26.3

Additional information on 3-(3'-Iodo-2'-methoxyphenyl)propionaldehyde

3-(3'-Iodo-2'-methoxyphenyl)propionaldehyde (CAS No. 1261500-82-6)

3-(3'-Iodo-2'-methoxyphenyl)propionaldehyde, also known by its CAS number 1261500-82-6, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes an aldehyde group attached to a propyl chain, further connected to a phenyl ring substituted with an iodo and methoxy group at the 3' and 2' positions, respectively.

The structure of 3-(3'-Iodo-2'-methoxyphenyl)propionaldehyde makes it a versatile molecule with potential applications in drug design and synthesis. The presence of the aldehyde group provides opportunities for various chemical reactions, such as condensation reactions, which are crucial in the synthesis of complex molecules. Additionally, the substitution pattern on the phenyl ring—specifically the iodo and methoxy groups—contributes to the compound's electronic properties and reactivity, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the importance of compounds like 3-(3'-Iodo-2'-methoxyphenyl)propionaldehyde in medicinal chemistry. For instance, researchers have explored its role as a precursor in the synthesis of bioactive molecules targeting various therapeutic areas, including cancer and neurodegenerative diseases. The iodo group on the phenyl ring is particularly valuable as it can undergo nucleophilic substitution reactions, enabling the introduction of diverse functional groups that may enhance the compound's pharmacological properties.

In terms of synthesis, 3-(3'-Iodo-2'-methoxyphenyl)propionaldehyde can be prepared through several routes, including Friedel-Crafts acylation followed by reduction and oxidation steps. The choice of synthetic pathway depends on the availability of starting materials and the desired purity of the final product. Optimization of reaction conditions, such as temperature and catalyst selection, is critical to ensure high yields and minimize side reactions.

The physicochemical properties of 3-(3'-Iodo-2'-methoxyphenyl)propionaldehyde are also noteworthy. Its molecular weight is approximately 449 g/mol, and it has a melting point around 78°C. The compound is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethyl acetate, making it suitable for various laboratory applications.

In conclusion, 3-(3'-Iodo-2'-methoxyphenyl)propionaldehyde (CAS No. 1261500-82-6) is a valuable compound with diverse applications in organic synthesis and drug discovery. Its unique structure and reactivity make it an essential building block for researchers aiming to develop novel bioactive molecules.